Cas no 524-89-0 (marculine)

marculine structure
marculine structure
Product Name:marculine
CAS No:524-89-0
MF:C13H9NO4
MW:243.214863538742
CID:376010
PubChem ID:68232
Update Time:2025-04-19

marculine Chemical and Physical Properties

Names and Identifiers

    • marculine
    • 1,3-Dioxolo[4,5-g]furo[2,3-b]quino
    • 9-Methoxy-1,3-dioxolo[4,5-g]furo[2,3-b]quinoline
    • MACULINE
    • 1,3-Dioxolo(4,5-g)furo(2,3-b)quinoline, 9-methoxy-
    • 1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline, 9-methoxy-
    • 9-Methoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline
    • 9-Methoxy-1,3-dioxolo(4,5-g)furo(2,3-b)quinoline
    • BRN 0255599
    • CCRIS 3577
    • Maculin
    • Makulin
    • CHEMBL503675
    • CHEBI:6629
    • 9-Methoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline #
    • 9-Methoxy-[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline
    • NSC 94658
    • Q27107282
    • AKOS030617079
    • 8-methoxy-4,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),2,5,7,9,11(15)-hexaene
    • 67W5VPJ6AX
    • 4-27-00-06795 (Beilstein Handbook Reference)
    • 1,5-g]furo[2,3-b]quinoline, 9-methoxy-
    • 524-89-0
    • XM161788
    • VPNYHHBCMOYPCJ-UHFFFAOYSA-N
    • NSC94658
    • NSC-94658
    • DTXSID90200416
    • 9-Methoxy-2H-1,3-dioxolano[4,5-g]furano[2,3-b]quinoline
    • UNII-67W5VPJ6AX
    • "maculine
    • Dataset-S1.141
    • Inchi: 1S/C13H9NO4/c1-15-12-7-2-3-16-13(7)14-9-5-11-10(4-8(9)12)17-6-18-11/h2-5H,6H2,1H3
    • InChI Key: VPNYHHBCMOYPCJ-UHFFFAOYSA-N
    • SMILES: O1COC2C=C3C(=CC1=2)C(=C1C=COC1=N3)OC

Computed Properties

  • Exact Mass: 243.05317
  • Monoisotopic Mass: 243.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.7A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.2929 (rough estimate)
  • Boiling Point: 386.08°C (rough estimate)
  • Flash Point: 201°C
  • Refractive Index: 1.5880 (estimate)
  • PSA: 53.72
  • LogP: 2.71830
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